Cas no 1251000-33-5 (5-BROMO-4-NITRO-1H-IMIDAZOLE)

• Product Name: 5-BROMO-4-NITRO-1H-IMIDAZOLE
• CAS No: 1251000-33-5
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• CID: 3158113
• PubChem ID: 71305488
• Update Time: 2025-04-21

5-BROMO-4-NITRO-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-NITRO-1H-IMIDAZOLE
• 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylicacid,6,7-dihydro-,8-(1,1-dimethylethyl)3-ethylester
• 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-3,8(9H)-dicarboxylic acid, 6,7-dihydro-, 8-(1,1-dimethylethyl) 3-ethyl ester
• 1251000-33-5

• MDL： MFCD15530242
• Inchi： 1S/C14H22N4O4/c1-5-21-12(19)11-16-15-10-9-17(7-6-8-18(10)11)13(20)22-14(2,3)4/h5-9H2,1-4H3
• InChI Key： HXYMHNRYJDQPAO-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=NN=C(C(=O)OCC)N2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 310.16410520Da
• Monoisotopic Mass: 310.16410520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų